Cas no 2985-57-1 (4-Decylphenol)

4-Decylphenol Properties

Names and Identifiers

• 4-decylphenol
• 4-(3-Decyl)phenol
• 4-Decylbenzolol
• p-Decylphenol
• phenol, 4-decyl-
• Phenol, p-decyl-
• CGTLMVREWQIWEC-UHFFFAOYSA-N
• 4-n-decylphenol
• monodecylphenol
• 4-Decylphenol #
• SCHEMBL272646
• DTXSID00183968
• MFCD10698711
• AS-56439
• D81091
• AKOS015890823
• 2985-57-1
• FT-0754876
• +Expand

• MDL： MFCD10698711
• InChIKey： CGTLMVREWQIWEC-UHFFFAOYSA-N
• Inchi： 1S/C16H26O/c1-2-3-4-5-6-7-8-9-10-15-11-13-16(17)14-12-15/h11-14,17H,2-10H2,1H3
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 234.19848
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 9
• Monoisotopic Mass: 234.198
• Heavy Atom Count: 17
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 5.07540
• PSA: 20.23
• Refractive Index: 1.503
• Boiling Point: 346.3 °C at 760 mmHg
• Flash Point: 195.4 °C
• Color/Form: 无色至稻草 色的 液体
• Density: 0.927